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Compound of Interest

Compound Name: Diethyl allyl phosphate

Cat. No.: B041220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl allyl phosphate (DEAP) is an organophosphate compound with the chemical formula

C₇H₁₅O₄P.[1][2] It is a versatile synthetic intermediate with applications in various fields of

chemistry, including the development of flame retardants and as a reagent in organic synthesis.

[1] Its utility stems from the presence of both a reactive allyl group and a phosphate moiety,

allowing for a diverse range of chemical transformations. This guide provides an in-depth

overview of the chemical properties, synthesis, and reactivity of diethyl allyl phosphate,

tailored for professionals in research and drug development.

Chemical and Physical Properties
Diethyl allyl phosphate is a colorless liquid under standard conditions.[3] A summary of its key

quantitative properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₇H₁₅O₄P [1][2]

Molecular Weight 194.17 g/mol [1][2]

CAS Number 3066-75-9 [1][2][3]

Boiling Point 45-46 °C (literature) [1][2]

Density 1.09 g/mL at 25 °C (literature) [1][2]

Refractive Index (n20/D) 1.422 (literature) [2]

Flash Point 110 °C (closed cup) [2]

Spectroscopic Data
The structural characterization of diethyl allyl phosphate is supported by various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (CDCl₃): The proton NMR spectrum exhibits characteristic signals for the ethyl and

allyl groups.

¹³C NMR (CDCl₃): The carbon NMR spectrum provides further confirmation of the carbon

framework.

³¹P NMR (CDCl₃): The phosphorus NMR spectrum shows a single characteristic peak for the

phosphate group.

Infrared (IR) Spectroscopy
The IR spectrum of diethyl allyl phosphate displays characteristic absorption bands

corresponding to the functional groups present in the molecule. While a full spectrum is not

readily available, typical vibrational frequencies for similar phosphate esters include strong

P=O stretching and C-O-P stretching bands.

Mass Spectrometry (MS)
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Mass spectrometric analysis can be used to confirm the molecular weight of diethyl allyl
phosphate.

Synthesis of Diethyl Allyl Phosphate
The most common and efficient method for the synthesis of diethyl allyl phosphate is the

Michaelis-Arbuzov reaction. This reaction involves the treatment of a trialkyl phosphite with an

alkyl halide.

Experimental Protocol: Michaelis-Arbuzov Synthesis
This protocol is adapted from a general procedure for the synthesis of phosphonates.

Materials:

Triethyl phosphite

Allyl bromide

Round-bottom flask

Reflux condenser

Heating mantle

Nitrogen or Argon source

Procedure:

To a dry round-bottom flask equipped with a reflux condenser and under an inert atmosphere

(e.g., nitrogen), add freshly distilled triethyl phosphite.

Slowly add allyl bromide to the flask. An excess of allyl bromide can be used.

Heat the reaction mixture to a temperature sufficient to initiate the reaction, typically around

70-120 °C, and maintain for several hours.

Monitor the reaction progress by a suitable method (e.g., TLC or GC).
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Once the reaction is complete, allow the mixture to cool to room temperature.

The excess allyl bromide and any volatile byproducts can be removed by distillation.

The crude diethyl allyl phosphate can be purified by vacuum distillation to yield a colorless

oil.

A schematic of the synthesis workflow is provided below.

Triethyl phosphite +
Allyl bromide

Michaelis-Arbuzov Reaction
(Heating under inert atmosphere)

Distillation to remove
excess allyl bromide

Vacuum Distillation Diethyl Allyl Phosphate

Click to download full resolution via product page

Synthesis Workflow for Diethyl Allyl Phosphate

Reactivity and Applications
The chemical reactivity of diethyl allyl phosphate is centered around its two main functional

groups: the allyl group and the phosphate ester.

Reactions of the Allyl Group
The double bond of the allyl group can participate in a variety of addition and transformation

reactions. A notable application is in ene-yne metathesis reactions. In these reactions, diethyl
allyl phosphate can react with terminal alkynes in the presence of a suitable catalyst (e.g., a

Grubbs catalyst) to form conjugated dienes. These dienes are valuable building blocks in

organic synthesis.

Experimental Protocol: General Procedure for Ene-Yne
Metathesis
This is a general protocol and may require optimization for specific substrates.

Materials:

Diethyl allyl phosphate
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Terminal alkyne

Grubbs catalyst (e.g., Grubbs II)

Anhydrous, degassed solvent (e.g., dichloromethane or benzene)

Schlenk flask or similar reaction vessel

Inert atmosphere (Nitrogen or Argon)

Procedure:

In an oven-dried Schlenk flask under an inert atmosphere, dissolve diethyl allyl phosphate
and the terminal alkyne in the anhydrous solvent.

Add the Grubbs catalyst to the reaction mixture.

Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC

or GC.

Upon completion, the reaction can be quenched, and the solvent removed under reduced

pressure.

The crude product is then purified by column chromatography on silica gel.

A logical diagram illustrating the participation of diethyl allyl phosphate in ene-yne metathesis

is shown below.

Diethyl Allyl Phosphate

Ene-Yne Metathesis

Terminal Alkyne Grubbs Catalyst

Conjugated Diene Product
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Ene-Yne Metathesis with Diethyl Allyl Phosphate

Other Applications
Hydrogen Acceptor: Diethyl allyl phosphate can act as a hydrogen acceptor in palladium-

catalyzed oxidation reactions.[4]

Flame Retardants: It is used in the synthesis of polymeric materials with enhanced flame-

retardant properties.[1] The allyl group allows for its incorporation into polymer chains.

Precursor to Biologically Active Molecules: While not extensively documented to be involved

in specific signaling pathways itself, its derivatives are of interest in medicinal chemistry.

Safety and Handling
Diethyl allyl phosphate should be handled with appropriate safety precautions in a well-

ventilated laboratory fume hood. It is a combustible liquid.[2] Users should consult the Safety

Data Sheet (SDS) for comprehensive safety and handling information.[3] Store in a tightly

closed container in a cool, dry place.[3]

Conclusion
Diethyl allyl phosphate is a valuable and versatile chemical intermediate. Its well-defined

chemical and physical properties, coupled with its straightforward synthesis via the Michaelis-

Arbuzov reaction, make it an accessible reagent for a variety of chemical transformations. For

researchers and professionals in drug development and materials science, understanding the

reactivity of its allyl and phosphate functionalities opens avenues for the design and synthesis

of novel molecules and materials with desired properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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